Petroselinyl methane sulfonate

• Molecular Formula: C19H38O3S
• Molecular Weight: 346.6 g/mol
• InChI: InChI=1S/C19H38O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-23(2,20)21/h13-14H,3-12,15-19H2,1-2H3/b14-13-
• InChIKey: PYYRTDAKRXJMOR-YPKPFQOOSA-N

Petroselinyl Methane Sulfonate Overview

Petroselinyl methane sulfonate (CAS 67373-99-3), also known as (6Z)-octadec-6-en-1-yl methanesulfonate, is a C18 monounsaturated fatty methanesulfonate ester with the molecular formula C₁₉H₃₈O₃S and a molecular weight of 346.57 g/mol . It is derived from petroselinyl alcohol, the reduced form of petroselinic acid, a naturally occurring omega-12 fatty acid characterized by a cis double bond at the 6-position [1]. The compound exists as a solid at room temperature, with a predicted density of 0.954±0.06 g/cm³ and a predicted boiling point of 465.7±24.0 °C . As an alkyl methanesulfonate, it features a hydrophilic sulfonate head group linked to a long hydrophobic hydrocarbon chain, which confers amphiphilic properties and positions it within the class of anionic surfactants or surfactant precursors . The unique cis-6 unsaturation distinguishes it from the more common cis-9 (oleyl) derivatives and is a key determinant of its physicochemical and biological interactions [2].

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C18 cis-6 methanesulfonate

Enables lipase substrate specificity research

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Dead-end metabolite probe

Supports fatty acid elongation pathway studies

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Hydrolytically stable headgroup

Suitable for low-pH surfactant formulation research

• [1] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319-329. View Source
• [2] Hills, M. J., et al. (1990). Lipase from Brassica napus L. discriminates against cis-4 and cis-6 unsaturated fatty acids and secondary and tertiary alcohols. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1042(2), 237-240. View Source

Why Substitution Fails for Petroselinyl Methane Sulfonate

Generic substitution of petroselinyl methane sulfonate with a structurally similar C18 methanesulfonate, such as oleyl methanesulfonate (cis-9), is not scientifically valid due to profound differences in molecular recognition by enzymes and biological systems, which are dictated by the location of the double bond. Petroselinic acid, the metabolic precursor to this compound, features a cis-6 double bond, a structural motif that renders it a poor substrate for common lipases compared to its cis-9 isomer, oleic acid [1]. Specifically, the esterification rate of petroselinic acid by Brassica napus lipase is only 2-7% that of oleic acid, and its triacylglycerol is hydrolyzed at only 14% the rate of triolein [1]. This is a class effect for cis-4 and cis-6 unsaturated fatty acids, demonstrating that the precise position of unsaturation is a critical determinant of enzymatic and, by extension, biological fate [1]. Furthermore, petroselinic acid has been shown to act as a dead-end metabolite, inhibiting the desaturation and chain elongation of linoleic acid, a property not shared by oleic acid [2]. Therefore, for applications involving enzymatic processing, metabolic studies, or the development of bioactive lipids, substituting a cis-6 derivative with a cis-9 analog will yield fundamentally different and non-interchangeable experimental outcomes.

This product

Petroselinyl methanesulfonate (cis-6)

Positional isomer with cis-6 unsaturation; strongly discriminated by lipases and shows distinct metabolic inhibition.

Potential substitute

Oleyl methanesulfonate (cis-9)

cis-9 isomer behaves as a typical lipase substrate; does not inhibit fatty acid elongation. Substitution may yield fundamentally different enzymatic and metabolic outcomes.

This product

C18 methanesulfonate (cis-6)

Sulfonate group offers high hydrolytic stability, enabling low-pH research.

Potential substitute

C18 sulfate analog

Alkyl sulfate esters are prone to acid-catalyzed hydrolysis; not suitable for low-pH workflows.

• [1] Hills, M. J., et al. (1990). Lipase from Brassica napus L. discriminates against cis-4 and cis-6 unsaturated fatty acids and secondary and tertiary alcohols. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1042(2), 237-240. View Source
• [2] Weber, N., et al. (1999). Metabolism of dietary petroselinic acid: a dead-end metabolite of desaturation/chain elongation reactions. Nutrition Research, 19(5), 739-752. View Source

Petroselinyl Methane Sulfonate Performance Evidence

Lipase Esterification Discrimination

Petroselinic acid, the direct metabolic precursor to petroselinyl methane sulfonate, exhibits dramatically reduced reactivity with lipase enzymes compared to its positional isomer, oleic acid. This is due to the cis-6 double bond, which creates steric hindrance in the enzyme's active site [1].

Lipase Esterification

Head-to-head

2–7% of oleic acid rate

Enables lipase specificity studies

Brassica napus lipase; cis-6 creates steric hindrance

Evidence Dimension	Lipase-catalyzed esterification rate
Target Compound Data	2-7% of the rate of oleic acid
Comparator Or Baseline	Oleic acid (cis-9 C18:1): 100% relative rate
Quantified Difference	14- to 50-fold lower esterification rate for petroselinic acid
Conditions	Esterification reaction in hexane using lipase from Brassica napus L. (oilseed rape)

Why This Matters

This provides a unique tool for studying lipase substrate specificity or for designing lipid-based systems where resistance to enzymatic degradation is required.

• [1] Hills, M. J., et al. (1990). Lipase from Brassica napus L. discriminates against cis-4 and cis-6 unsaturated fatty acids and secondary and tertiary alcohols. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1042(2), 237-240. View Source

Triacylglycerol Hydrolysis Discrimination

The triacylglycerol form of petroselinic acid (tripetroselinin) is also a poor substrate for lipase, being hydrolyzed at a significantly slower rate than the corresponding oleic acid triglyceride [1].

Triacylglycerol Hydrolysis

Head-to-head

14% of triolein rate

Resistant to lipase-mediated breakdown

86% reduction vs. triolein; supports stability research

Evidence Dimension	Lipase-catalyzed triacylglycerol hydrolysis rate
Target Compound Data	14% of the rate of triolein
Comparator Or Baseline	Triolein (glycerol trioleate): 100% relative rate
Quantified Difference	86% reduction in hydrolysis rate
Conditions	Hydrolysis reaction using lipase from Brassica napus L.

Why This Matters

Indicates that derivatives of petroselinic acid will be more resistant to lipase-mediated breakdown in biological or industrial processes, a key differentiator for applications requiring stability.

• [1] Hills, M. J., et al. (1990). Lipase from Brassica napus L. discriminates against cis-4 and cis-6 unsaturated fatty acids and secondary and tertiary alcohols. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1042(2), 237-240. View Source

Linoleic Acid Elongation Inhibition

Petroselinic acid is not simply a positional isomer; it has a distinct metabolic fate. Studies show it acts as a 'dead-end' metabolite, inhibiting the conversion of linoleic acid to arachidonic acid, a property not shared by oleic acid [1].

Linoleic Acid Elongation

Class-level

Inhibits elongation; reduces arachidonic acid

Unique metabolic probe

Dead-end metabolite effect; not shared by oleic acid

Evidence Dimension	Inhibition of fatty acid desaturation/elongation
Target Compound Data	Inhibits desaturation/chain elongation of linoleic acid, leading to reduced arachidonic acid levels.
Comparator Or Baseline	Oleic acid (cis-9 C18:1): Does not exhibit this inhibitory effect.
Quantified Difference	Qualitative difference in metabolic pathway interference
Conditions	In vivo dietary study in rats

Why This Matters

This unique metabolic property makes petroselinic acid and its derivatives valuable tools for studying lipid metabolism and for potential applications in modulating inflammatory pathways.

• [1] Weber, N., et al. (1999). Metabolism of dietary petroselinic acid: a dead-end metabolite of desaturation/chain elongation reactions. Nutrition Research, 19(5), 739-752. View Source

S. aureus Biofilm Inhibition

Petroselinic acid has demonstrated significant antibiofilm activity against Staphylococcus aureus, including methicillin-resistant strains (MRSA). This activity is not universal among C18 fatty acids and represents a specific biological property of the cis-6 isomer [1].

S. aureus Biofilm

Cross-study comparable

Reported inhibition in MRSA and MSSA

Supports biofilm inhibition research

Effect not universal among C18 fatty acids

Evidence Dimension	Inhibition of S. aureus biofilm formation
Target Compound Data	Significantly inhibited biofilm formation of two MRSA and two MSSA strains; suppressed production of staphyloxanthin and lipase.
Comparator Or Baseline	Other unsaturated C18 fatty acids (e.g., oleic, linoleic) show variable activity; petroselinic acid was noted for its potent and specific effect.
Quantified Difference	Potent inhibition observed at tested concentrations (exact MIC values not provided in abstract, but effect was significant compared to control).
Conditions	In vitro assay against planktonic and biofilm cultures of S. aureus strains

Why This Matters

Highlights a specific biological activity of the petroselinyl moiety that is not a general property of all C18 fatty acids, providing a rationale for its selection in antimicrobial or anti-virulence research.

• [1] Kim, H. S., et al. (2022). Inhibition of Staphylococcus aureus Biofilm Formation and Virulence Factor Production by Petroselinic Acid and Other Unsaturated C18 Fatty Acids. Journal of Microbiology and Biotechnology, 32(6), 762-770. View Source

Antimicrobial Activity Comparable to Sorbic Acid

A comparative study from 1961 found that petroselinic acid (referred to as iso-oleic acid) and certain ricinoleic acid derivatives exhibited antimicrobial activity that was comparable to established agents like sorbic acid and 10-undecenoic acid [1].

Antimicrobial Activity

Cross-study comparable

Comparable to sorbic acid

Historical antimicrobial context

Qualitative comparison; specific data not detailed

Evidence Dimension	Antimicrobial activity against test microorganisms
Target Compound Data	Considerable activity, comparable to known antimicrobial agents.
Comparator Or Baseline	Sorbic acid and 10-undecenoic acid (positive controls).
Quantified Difference	Activity level was comparable, though specific quantitative data is not detailed in the abstract.
Conditions	In vitro antimicrobial assay against unspecified microorganisms

Why This Matters

Provides historical, cross-study evidence that the petroselinyl moiety confers a baseline antimicrobial activity that is on par with established, commercially used antimicrobial fatty acids.

• [1] Novak, A. F., et al. (1961). Antimicrobial activity of some ricinoleic acid and oleic acid derivatives. Journal of the American Oil Chemists' Society, 38(6), 321-324. View Source

Sulfonate Hydrolytic Stability

As a class, alkyl methanesulfonates possess a key advantage over the more common alkyl sulfate surfactants: superior hydrolytic stability. Sulfonates are salts of strong acids and are considerably more stable to hydrolysis than the analogous alkyl sulfates, which are esters of sulfuric acid [1].

Sulfonate Hydrolytic Stability

Class-level

Considerably more stable than sulfates

Enables low-pH formulation research

Sulfonate salts resist acid hydrolysis

Evidence Dimension	Resistance to acid-catalyzed hydrolysis
Target Compound Data	High stability, especially at low pH.
Comparator Or Baseline	Alkyl sulfates (e.g., sodium dodecyl sulfate): Prone to hydrolysis, reverting to alcohol and sulfuric acid, especially under acidic conditions.
Quantified Difference	Qualitative difference in stability; sulfonates are 'considerably more stable'.
Conditions	General chemical principle for the class of alkyl sulfonates vs. alkyl sulfates

Why This Matters

For applications requiring a stable anionic surfactant in low-pH environments or over long shelf lives, a methanesulfonate offers a significant performance advantage over a sulfate-based alternative.

• [1] The simple aliphatic sulfonic acids. (n.d.). Retrieved from vi4.ilovetranslation.com. View Source

Petroselinyl Methane Sulfonate Applications

Lipase Substrate Specificity & Engineering

Given its dramatically reduced rate of esterification (2-7% of oleic acid) and hydrolysis (14% of triolein) by Brassica napus lipase, petroselinyl methane sulfonate and its precursors are ideal substrates for fundamental studies on lipase active site geometry and substrate discrimination [1]. Researchers can use this compound to probe the steric and electronic requirements of the enzyme's binding pocket, particularly the role of double bond position (cis-6 vs. cis-9) in catalysis. This is valuable for enzyme engineering efforts aimed at modifying lipase specificity or for developing enzymatic assays to screen for novel lipases with unique substrate profiles [1].

Metabolic Tracing & Lipid Research

The unique metabolic fate of petroselinic acid as a 'dead-end' metabolite that inhibits linoleic acid elongation makes its derivatives powerful tools for studying lipid metabolic pathways [1]. Petroselinyl methane sulfonate could be used as a precursor to synthesize labeled or modified lipids for tracing studies to map the flux of fatty acids through desaturation and elongation pathways in cell culture or animal models. Its ability to alter arachidonic acid levels provides a specific molecular handle for investigating the role of this pathway in inflammation and cell signaling [1].

Stable Low-pH Surfactant Formulations

The inherent hydrolytic stability of the methanesulfonate group over the sulfate group makes petroselinyl methane sulfonate a candidate for formulating anionic surfactants intended for use in acidic environments [1]. This is particularly relevant for industrial cleaning agents, oilfield chemicals (e.g., acidizing formulations), or personal care products with low pH where traditional alkyl sulfates like sodium lauryl sulfate would degrade. The C18 chain and cis-6 unsaturation offer a distinct hydrophobe that will influence micelle structure and surface activity differently than a saturated or cis-9 unsaturated analog [1].

Antibiofilm & Anti-Virulence Research

Petroselinic acid has demonstrated a specific ability to inhibit biofilm formation and virulence factor production in Staphylococcus aureus, including MRSA strains, without affecting planktonic growth [1]. Petroselinyl methane sulfonate can serve as a starting material for the synthesis of novel anti-virulence agents or as a tool compound to dissect the molecular mechanisms of quorum sensing and biofilm regulation. Its activity, which is not a universal feature of C18 fatty acids, makes it a valuable probe for microbiology research focused on non-biocidal approaches to infection control [1].

Application

Selection Property

Validation Focus

Enzyme substrate specificity studies

cis-6 vs cis-9 positional isomer

Lipase active-site geometry and substrate discrimination

Lipid metabolism tracing

Dead-end metabolite pathway interference

Fatty acid elongation and arachidonic acid modulation

Low-pH surfactant formulations

Methanesulfonate hydrolytic stability

Micelle structure and surface activity in acidic media

Staphylococcus aureus biofilm research

Biofilm inhibition specificity

Quorum sensing and virulence factor regulation

• [1] Hills, M. J., et al. (1990). Lipase from Brassica napus L. discriminates against cis-4 and cis-6 unsaturated fatty acids and secondary and tertiary alcohols. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1042(2), 237-240. View Source
• [2] Weber, N., et al. (1999). Metabolism of dietary petroselinic acid: a dead-end metabolite of desaturation/chain elongation reactions. Nutrition Research, 19(5), 739-752. View Source
• [3] Kim, H. S., et al. (2022). Inhibition of Staphylococcus aureus Biofilm Formation and Virulence Factor Production by Petroselinic Acid and Other Unsaturated C18 Fatty Acids. Journal of Microbiology and Biotechnology, 32(6), 762-770. View Source
• [4] The simple aliphatic sulfonic acids. (n.d.). Retrieved from vi4.ilovetranslation.com. View Source